Cas no 81055-27-8 (2,3-dioxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid)

• Product Name: 2,3-dioxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid
• CAS No: 81055-27-8
• MF: C₉H₅NO₅
• MW: 207.139702558517
• MDL: MFCD17170734
• CID: 4197500
• Update Time: 2025-05-24

2,3-dioxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-7-carboxylic acid, 3,4-dihydro-2,3-dioxo-
• 2,3-dioxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid

• MDL： MFCD17170734
• Inchi： 1S/C9H5NO5/c11-7-9(14)15-6-3-4(8(12)13)1-2-5(6)10-7/h1-3H,(H,10,11)(H,12,13)
• InChI Key： FUTOHDUTRULGPG-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(O)=O)=CC=C2NC(=O)C1=O

Experimental Properties

• Density: 1.607±0.06 g/cm3(Predicted)
• Melting Point: >300 °C
• pka: 3.73±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2,3-dioxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid

Comprehensive Analysis of 2,3-Dioxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic Acid (CAS No. 81055-27-8)

2,3-Dioxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid (CAS No. 81055-27-8) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique benzoxazine core and carboxylic acid functional group, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents.

The structural features of 2,3-dioxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid make it a valuable intermediate in organic synthesis. Its dioxo and dihydro moieties contribute to its reactivity, enabling the formation of diverse derivatives. Recent studies highlight its utility in designing small-molecule inhibitors targeting enzymes involved in metabolic pathways. This aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in pharmaceutical research today.

In the context of green chemistry, CAS 81055-27-8 has been investigated for its potential in sustainable synthesis. The compound’s compatibility with catalytic processes and biodegradable materials resonates with the global push toward eco-friendly chemical production. Industry experts frequently search for benzo-fused heterocycles like this one, as they offer a balance between stability and reactivity—a critical factor in reducing waste and energy consumption.

Another area of interest is the compound’s role in material science. Its aromatic and heterocyclic structure lends itself to applications in organic electronics and polymers. With the rise of flexible electronics and biocompatible coatings, researchers are exploring how derivatives of 2,3-dioxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid can enhance material properties such as conductivity and durability. These topics are frequently queried in academic and industrial databases, reflecting their relevance to cutting-edge technology.

From a pharmacological perspective, the compound’s benzoxazine scaffold is associated with bioactivity against various pathogens. Recent publications suggest its derivatives may inhibit bacterial efflux pumps, a mechanism of interest in combating antibiotic resistance—a top concern in global health. Searches for novel antibacterial compounds and adjuvant therapies often lead to discussions about structurally similar molecules, underscoring the importance of this chemical entity.

Quality control and analytical methods for CAS 81055-27-8 are also critical topics. Advanced techniques like HPLC and mass spectrometry are employed to ensure purity, particularly for pharmaceutical-grade material. Laboratories frequently search for standardized protocols to characterize such compounds, emphasizing the need for reliable data in peer-reviewed literature.

In summary, 2,3-dioxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid (CAS No. 81055-27-8) is a multifaceted compound with applications spanning drug development, sustainable chemistry, and advanced materials. Its structural versatility and alignment with trending research areas make it a subject of ongoing investigation. As scientific inquiries continue to evolve, this compound remains a promising candidate for addressing some of the most pressing challenges in modern science and industry.